Cas no 1423034-61-0 (1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine)

• Product Name: 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine
• CAS No: 1423034-61-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD22578755
• CID: 5150576
• PubChem ID: 73994633
• Update Time: 2025-05-22

1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-
• (2-(1-Ethyl-1h-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine
• 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

• MDL： MFCD22578755
• Inchi： 1S/C10H17N3O/c1-2-13-7-9(6-12-13)10-8(5-11)3-4-14-10/h6-8,10H,2-5,11H2,1H3
• InChI Key： CWHDRUFJAVOTOM-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C1C1=CN(CC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Comprehensive Overview of 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS No. 1423034-61-0): Properties, Applications, and Research Insights

The compound 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS No. 1423034-61-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive pyrazole-oxolane hybrid architecture makes it a promising candidate for drug discovery and material science applications. This article delves into its molecular characteristics, synthetic pathways, and potential industrial relevance, while addressing trending queries such as "pyrazole derivatives in drug design" and "oxolane-based bioactive compounds."

Chemically, 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine features a 1-ethylpyrazole moiety linked to an oxolane (tetrahydrofuran) ring, with an aminomethyl group at the 3-position. This combination of heterocycles enhances its solubility and bioavailability, critical for central nervous system (CNS) drug development. Researchers have explored its role as a scaffold for kinase inhibitors, aligning with current interests in "targeted cancer therapies" and "small-molecule modulators."

Synthesis of this compound typically involves multi-step organic reactions, including cyclization and amination strategies. Recent publications highlight its preparation via Pd-catalyzed cross-coupling, a method frequently searched in "green chemistry protocols." The compound’s logP value and hydrogen-bonding capacity further suggest utility in bioisostere design, a hot topic in "computational drug discovery."

In agrochemical contexts, derivatives of 1-[2-(1-ethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine exhibit potential as plant growth regulators. Its pyrazole core mimics natural auxins, resonating with searches for "sustainable crop enhancers." Additionally, its stability under physiological conditions makes it a candidate for controlled-release formulations, addressing demands for "precision agriculture technologies."

Safety and regulatory profiles of this compound remain under study, with no significant hazards reported. Its non-toxic metabolites align with the "benign-by-design" trend in chemical manufacturing. As interest grows in "fragment-based drug discovery," this molecule’s modular structure offers versatility for lead optimization.

Future research may explore its electrochemical properties for energy storage materials, tapping into the "organic battery components" niche. Collaborative studies between academia and industry could unlock applications in optoelectronics or catalysis, further elevating its commercial viability.